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  3. ethyl 2-(5-isopropyl-4-methoxy-2-methylbenzylidene)-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-(5-isopropyl-4-methoxy-2-methylbenzylidene)-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-(5-isopropyl-4-methoxy-2-methylbenzylidene)-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0990491
InChI: InChI=1S/C31H30N2O4S2/c1-6-37-30(35)26-27(20-11-8-7-9-12-20)32-31-33(28(26)24-13-10-14-38-24)29(34)25(39-31)17-21-16-22(18(2)3)23(36-5)15-19(21)4/h7-18,28H,6H2,1-5H3/b25-17-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=C(C=C4C)OC)C(C)C)S2)C5=CC=CC=C5
Molecular Formula: C31H30N2O4S2
Molecular Weight: 558.7 g/mol

ethyl 2-(5-isopropyl-4-methoxy-2-methylbenzylidene)-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0990491

Molecular Formula: C31H30N2O4S2

Molecular Weight: 558.7 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-(5-isopropyl-4-methoxy-2-methylbenzylidene)-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C31H30N2O4S2
Molecular Weight 558.7 g/mol
IUPAC Name ethyl (2Z)-2-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-3-oxo-7-phenyl-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C31H30N2O4S2/c1-6-37-30(35)26-27(20-11-8-7-9-12-20)32-31-33(28(26)24-13-10-14-38-24)29(34)25(39-31)17-21-16-22(18(2)3)23(36-5)15-19(21)4/h7-18,28H,6H2,1-5H3/b25-17-
Standard InChI Key ITTVXIRHPBLAIO-UQQQWYQISA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)/C(=C/C4=CC(=C(C=C4C)OC)C(C)C)/S2)C5=CC=CC=C5
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=C(C=C4C)OC)C(C)C)S2)C5=CC=CC=C5
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=C(C=C4C)OC)C(C)C)S2)C5=CC=CC=C5

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